Cas no 22842-10-0 (5-hepten-1-yne, 6-methyl)

• Product name: 5-hepten-1-yne, 6-methyl
• CAS No: 22842-10-0
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 912478
• PubChem ID: 519983

5-hepten-1-yne, 6-methyl Chemical and Physical Properties

Names and Identifiers

• 5-hepten-1-yne, 6-methyl
• 6-methylhept-5-en-1-yne
• 6-Methyl-5-hepten-1-yne #
• 22842-10-0
• 6-Methyl-5-hepten-1-yne
• DTXSID00334216

• Inchi： InChI=1S/C8H12/c1-4-5-6-7-8(2)3/h1,7H,5-6H2,2-3H3
• InChI Key： UDNVVNDNOWKDGK-UHFFFAOYSA-N
• SMILES： CC(=CCCC#C)C

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0